Cas no 87123-46-4 (1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-)
87123-46-4 structure
Product Name:1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
CAS No:87123-46-4
MF:C10H11N5
MW:201.227840662003
CID:729557
Update Time:2024-01-31
1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
- N-[(E)-benzylideneamino]-5-methyl-1H-1,2,4-triazol-3-amine
- 1,2,4-Triazine, 3-hydrazinyl-5-methyl-6-phenyl-
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- Inchi: 1S/C10H11N5/c1-7-9(8-5-3-2-4-6-8)14-15-10(12-7)13-11/h2-6H,11H2,1H3,(H,12,13,15)
- InChI Key: GNSZGUQQIIMCFD-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC=C2)=C(C)N=C(NN)N=1
Computed Properties
- Exact Mass: 201.101445
- Monoisotopic Mass: 201.101445
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
Experimental Properties
- Density: 1.264
- Melting Point: 133-134 °C
- Boiling Point: 413.32°C at 760 mmHg
- Flash Point: 203.769°C
- Refractive Index: 1.658
- pka: 5.48±0.20(Predicted)
1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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